Cas no 850087-32-0 (BUTANEDIOIC ACID, OXO-1H-PYRAZOL-1-YL-, DIETHYL ESTER)

• Product Name: BUTANEDIOIC ACID, OXO-1H-PYRAZOL-1-YL-, DIETHYL ESTER
• CAS No: 850087-32-0
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• CID: 3403457
• Update Time: 2025-03-16

BUTANEDIOIC ACID, OXO-1H-PYRAZOL-1-YL-, DIETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BUTANEDIOIC ACID, OXO-1H-PYRAZOL-1-YL-, DIETHYL ESTER
• Butanedioic acid, 2-oxo-3-(1H-pyrazol-1-yl)-, 1,4-diethyl ester

• Inchi： 1S/C11H14N2O5/c1-3-17-10(15)8(13-7-5-6-12-13)9(14)11(16)18-4-2/h5-8H,3-4H2,1-2H3
• InChI Key： GWCXTIBRKPNLPS-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=O)C(N1C=CC=N1)C(OCC)=O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 366.5±37.0 °C(Predicted)
• pka: -0.07±0.46(Predicted)